Cas no 2034580-36-2 (N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide)

• Product Name: N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide
• CAS No: 2034580-36-2
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 5353503
• Update Time: 2025-07-17

N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)benzo[d]thiazole-6-carboxamide
• N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-1,3-benzothiazole-6-carboxamide
• N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C19H17N5O2S/c20-10-16-19(22-8-7-21-16)26-14-4-2-13(3-5-14)24-18(25)12-1-6-15-17(9-12)27-11-23-15/h1,6-9,11,13-14H,2-5H2,(H,24,25)
• InChI Key： HJDMRHRESYVFJU-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(NC1CCC(CC1)OC1C(C#N)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 574
• XLogP3: 2.9
• Topological Polar Surface Area: 129

Additional information on N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide

Introduction to N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide (CAS No. 2034580-36-2)

N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2034580-36-2, represents a promising candidate for further exploration in drug development, particularly in the context of targeting various biological pathways and diseases.

The molecular structure of N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide is characterized by a complex arrangement of functional groups, including a cyclohexyl ring, a benzothiazole core, and a cyanopyrazine moiety. These elements contribute to the compound's potential bioactivity and make it an intriguing subject for medicinal chemistry studies.

The cyclohexyl ring in the molecule provides a rigid scaffold that can influence the compound's interactions with biological targets. Additionally, the benzothiazole core is a well-known pharmacophore found in numerous therapeutic agents, suggesting that this compound may exhibit similar pharmacological effects. The presence of the cyanopyrazine group further enhances its structural complexity and may contribute to its ability to modulate specific biological pathways.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide aligns with this trend by offering a unique combination of functional groups that could potentially lead to novel therapeutic applications.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, the benzothiazole moiety has been shown to interact with biological targets involved in inflammation and pain modulation. The cyanopyrazine group may also contribute to these interactions by providing additional binding sites or modulating the compound's solubility and bioavailability.

The synthesis of N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. The use of chiral auxiliaries and asymmetric catalysis has been particularly valuable in ensuring the correct stereochemistry of the cyclohexyl ring, which is crucial for its biological activity.

One of the key aspects of drug development is understanding how a compound behaves within living systems. Preclinical studies are essential for evaluating the safety and efficacy of new drugs before they can be tested in human trials. N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide is currently undergoing these types of studies to assess its potential as a therapeutic agent. Initial results are promising, indicating that it may have favorable pharmacokinetic properties and minimal toxicity at effective doses.

The development of new drugs is often a lengthy and complex process that involves multiple stages of research and testing. However, compounds like N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide offer hope for novel therapeutic solutions by leveraging cutting-edge chemical biology techniques. By understanding its structure-function relationships and optimizing its properties through rational design, researchers can accelerate the discovery of new medicines.

The future prospects for N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-1,3-benzothiazole-6-carboxamide are exciting given its unique structural features and promising preclinical data. Further research is needed to fully elucidate its mechanism of action and explore its potential applications in treating various diseases. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.